Cas no 589489-37-2 (3-Pyridinecarboxylic acid, (3-ethoxyphenyl)methyl ester)

• Product Name: 3-Pyridinecarboxylic acid, (3-ethoxyphenyl)methyl ester
• CAS No: 589489-37-2
• MF: C₁₅H₁₅NO₃
• MW: 257.284504175186
• CID: 1614949
• Update Time: 2024-09-13

3-Pyridinecarboxylic acid, (3-ethoxyphenyl)methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, (3-ethoxyphenyl)methyl ester

• Inchi： 1S/C15H15NO3/c1-2-18-14-7-3-5-12(9-14)11-19-15(17)13-6-4-8-16-10-13/h3-10H,2,11H2,1H3
• InChI Key： VFFWPVLYYVKART-UHFFFAOYSA-N
• SMILES： C1=NC=CC=C1C(OCC1=CC=CC(OCC)=C1)=O

Computed Properties

• Exact Mass: 257.10525

Experimental Properties

• Density: 1.160±0.06 g/cm3(Predicted)
• Boiling Point: 386.6±22.0 °C(Predicted)
• PSA: 48.42
• pka: 3.09±0.10(Predicted)